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Cat. No.: B1346802 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Thiophenemethanethiol, also known as 2-thenyl mercaptan, is a sulfur-containing

heterocyclic compound with the molecular formula C₅H₆S₂.[1] This guide provides a

comprehensive overview of its chemical structure, physicochemical properties, synthesis, and

spectroscopic data. It also explores the broader context of thiophene-containing compounds in

medicinal chemistry and drug development, highlighting their significance as "privileged

structures" in the design of novel therapeutic agents. While specific biological pathways for 2-
Thiophenemethanethiol are not extensively documented in publicly available literature, the

known reactivity of its thiol group and the biological activities of related thiophene derivatives

suggest its potential as a valuable building block in the synthesis of pharmacologically active

molecules.

Chemical Structure and Identification
2-Thiophenemethanethiol consists of a thiophene ring substituted at the 2-position with a

methylthiol group. The presence of the flexible methylene linker distinguishes it from its isomer,

2-thiophenethiol, where the thiol group is directly attached to the thiophene ring.

Chemical Structure:
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Synonyms: 2-(Mercaptomethyl)thiophene, 2-Thenyl mercaptan, 2-Thenylthiol, Thiophen-2-

ylmethanethiol.[2]

CAS Registry Number: 6258-63-5[1]

Molecular Formula: C₅H₆S₂[1]

Molecular Weight: 130.23 g/mol [1]

Physicochemical Properties
A summary of the key physicochemical properties of 2-Thiophenemethanethiol is presented

in the table below.

Property Value Reference

Appearance
Colorless to pale yellow clear

liquid
[3]

Boiling Point 166.0 °C at 760 mmHg [4]

Density 1.250 g/mL at 25 °C [3]

Refractive Index 1.618 - 1.632 at 20 °C [3]

logP (o/w) 2.42 (estimated) [3]

Flash Point 177.00 °F (80.56 °C) [4]

Vapor Pressure
0.463 mmHg at 25 °C

(estimated)
[5]

Synthesis of 2-Thiophenemethanethiol
While a variety of methods exist for the synthesis of thiols and thiophene derivatives, a

common route to 2-Thiophenemethanethiol involves the reaction of a 2-thenyl halide with a

sulfur nucleophile. A detailed experimental protocol based on the reaction of 2-thenyl chloride

with thiourea is provided below. This method proceeds via the formation of an isothiouronium

salt intermediate, which is subsequently hydrolyzed to yield the desired thiol.
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Experimental Protocol: Synthesis via 2-Thenyl Chloride
and Thiourea
Materials:

2-Thenyl chloride

Thiourea

Ethanol

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl)

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Formation of the Isothiouronium Salt: In a round-bottom flask equipped with a reflux

condenser and a magnetic stirrer, dissolve 2-thenyl chloride (1 equivalent) and thiourea (1.1

equivalents) in ethanol. Heat the mixture to reflux and maintain for 2-4 hours, monitoring the

reaction progress by thin-layer chromatography (TLC).

Hydrolysis: After cooling the reaction mixture to room temperature, add a solution of sodium

hydroxide (2.5 equivalents) in water. Heat the mixture to reflux for an additional 2-3 hours to

effect hydrolysis of the isothiouronium salt.

Work-up: Cool the reaction mixture and acidify with dilute hydrochloric acid to a pH of

approximately 2-3. Transfer the mixture to a separatory funnel and extract with diethyl ether

(3 x 50 mL).

Purification: Combine the organic extracts and wash with brine (2 x 30 mL). Dry the organic

layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to

obtain the crude 2-Thiophenemethanethiol.
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Final Purification: The crude product can be further purified by vacuum distillation to yield the

pure thiol.

Logical Workflow for Synthesis:
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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